Methyl 2-(trifluoromethyl)benzoate
Cat. No. B164980
Key on ui cas rn:
344-96-7
M. Wt: 204.15 g/mol
InChI Key: JLCAMDSWNZBTEE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08163729B2
Procedure details
The product was prepared according to the general procedure for aminopyrazole synthesis (route A1) from 2-trifluoromethyl-benzoic acid methyl ester (3.1 g, 14.0 mmol, 1.0 eq). The crude was precipitated from HCl to give the title product as a yellow solid (2.8 g, yield: 94%).
[Compound]
Name
A1
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Name
Yield
94%
Identifiers
|
REACTION_CXSMILES
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[NH2:1][C:2]1[CH:6]=CNN=1.CO[C:9](=[O:20])[C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1[C:16]([F:19])([F:18])[F:17]>>[O:20]=[C:9]([C:10]1[CH:15]=[CH:14][CH:13]=[CH:12][C:11]=1[C:16]([F:17])([F:18])[F:19])[CH2:6][C:2]#[N:1]
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Inputs
Step One
|
Name
|
|
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Quantity
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0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
NC1=NNC=C1
|
[Compound]
|
Name
|
A1
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
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Smiles
|
|
|
Name
|
|
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Quantity
|
3.1 g
|
|
Type
|
reactant
|
|
Smiles
|
COC(C1=C(C=CC=C1)C(F)(F)F)=O
|
Conditions
Other
|
Conditions are dynamic
|
1
|
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Details
|
See reaction.notes.procedure_details.
|
Workups
CUSTOM
|
Type
|
CUSTOM
|
|
Details
|
The product was prepared
|
CUSTOM
|
Type
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CUSTOM
|
|
Details
|
The crude was precipitated from HCl
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
O=C(CC#N)C1=C(C=CC=C1)C(F)(F)F
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 2.8 g | |
| YIELD: PERCENTYIELD | 94% |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
